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Compound of Interest

Compound Name:
2-Methoxy-1,3-benzothiazol-6-

amine

CAS No.: 77563-27-0

Cat. No.: B2546331

Get Quote

A Note on Chemical Identification: The query specified CAS Number 93-96-9. However,

extensive research indicates this is likely a typographical error, as the vast body of scientific

literature, historical context, and regulatory documentation points to the closely related and

highly significant compound, (2,4,5-Trichlorophenoxy)acetic acid (2,4,5-T), which is assigned

CAS Number 93-76-5. This guide will focus on the properties and uses of 2,4,5-T (CAS 93-76-

5), a compound of immense historical and scientific importance.

Introduction: A Potent Herbicide and Its Notorious
Legacy
(2,4,5-Trichlorophenoxy)acetic acid, commonly known as 2,4,5-T, is a synthetic herbicide

belonging to the chlorophenoxy acetic acid class.[1][2] Developed in the late 1940s, it functions

as a synthetic auxin, a mimic of natural plant growth hormones.[1][3] When applied to broad-

leaved plants, it induces rapid, uncontrolled growth that ultimately leads to the plant's death.[4]

This selective action made it an effective tool for controlling unwanted vegetation in agricultural,

forestry, and industrial settings for several decades.[5][6][7]
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The scientific narrative of 2,4,5-T, however, is inextricably linked to its manufacturing process

and a highly toxic, carcinogenic byproduct: 2,3,7,8-tetrachlorodibenzo-p-dioxin (TCDD).[1][4]

The presence of TCDD as a contaminant in commercial preparations of 2,4,5-T, most famously

in the defoliant "Agent Orange," led to severe health and environmental consequences.[8][9]

[10] These concerns ultimately resulted in the cessation of its use in many countries, including

the United States, by 1985.[1][5] This guide provides a detailed examination of 2,4,5-T, from its

fundamental properties and mechanism of action to its synthesis, applications, and the

toxicological profile that defined its history.

Physicochemical Properties
Technical grade 2,4,5-T is a light tan or colorless crystalline solid.[2][11] Its solubility is a key

determinant of its formulation and environmental behavior. While sparingly soluble in water, its

alkali metal and amine salts exhibit greater water solubility. Conversely, its ester forms are

insoluble in water but soluble in oils, which influenced their use in various herbicide

formulations.[11]

Property Value Source(s)

IUPAC Name
(2,4,5-Trichlorophenoxy)acetic

acid
[1]

CAS Number 93-76-5 [1]

Molecular Formula C₈H₅Cl₃O₃ [12]

Molecular Weight 255.48 g/mol [12]

Appearance
Light tan solid / Colorless

crystals
[2][11]

Melting Point 153-156 °C [11]

Water Solubility 150 mg/L (sparingly soluble) [11]

Vapor Pressure 700 nPa at 25°C [11]

Mechanism of Action: Synthetic Auxin Pathway
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2,4,5-T exerts its herbicidal effect by acting as a persistent mimic of indole-3-acetic acid (IAA),

the most important natural auxin in plants. Unlike natural auxins, which are carefully regulated

and metabolized by the plant, synthetic auxins like 2,4,5-T overwhelm these regulatory

systems.[3][4]

The mechanism involves several key steps:

Uptake and Translocation: 2,4,5-T is readily absorbed by the foliage and roots and is

transported throughout the plant via its vascular tissues.[13]

Cellular Accumulation: The molecule enters plant cells via active transport but cannot exit

through the normal efflux carriers. This leads to a toxic accumulation within the cell.

Hormonal Disruption: The high intracellular concentration of 2,4,5-T leads to the

overstimulation of auxin-responsive genes. This disrupts numerous vital processes, including

cell division, elongation, and differentiation.

Uncontrolled Growth: The ultimate result is unsustainable, distorted growth. This manifests

as leaf deformation, tissue necrosis, and eventually, the death of the plant.[4]
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Fig 1: Simplified workflow of 2,4,5-T's herbicidal action.
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Synthesis, Manufacturing, and the TCDD
Contaminant
The standard commercial synthesis of 2,4,5-T is a two-step process.[1][13] The causality

behind its controversial history lies not in the primary reaction but in the synthesis of its

precursor, 2,4,5-trichlorophenol.

Step 1: Synthesis of 2,4,5-Trichlorophenol The precursor, 2,4,5-trichlorophenol, is produced

from 1,2,4,5-tetrachlorobenzene via hydrolysis with sodium hydroxide (NaOH) at elevated

temperatures.

Step 2: Condensation with Chloroacetic Acid 2,4,5-trichlorophenol is then reacted with

chloroacetic acid in the presence of a base to yield (2,4,5-Trichlorophenoxy)acetic acid.[1]

The Critical Side Reaction: TCDD Formation The critical issue arises during the synthesis of

2,4,5-trichlorophenol. If the reaction temperature is not strictly controlled and exceeds

approximately 160°C, a side reaction occurs where two molecules of the sodium 2,4,5-

trichlorophenoxide intermediate condense to form the highly stable and extremely toxic 2,3,7,8-

tetrachlorodibenzo-p-dioxin (TCDD).[4][11] Early manufacturing facilities often lacked precise

temperature controls, leading to significant TCDD contamination in the final 2,4,5-T product,

with some batches containing up to 60 parts per million (ppm).[1] With proper temperature

control, TCDD levels can be kept below 5 parts per billion (ppb).[1]

To address this, alternative synthesis routes were developed that avoid the high-temperature

hydrolysis step, thereby producing 2,4,5-T that is analytically free of TCDD. One such method

involves the nitration of 1,2,4-trichlorobenzene, followed by reduction, diazotization, and

hydrolysis to create the 2,4,5-trichlorophenol intermediate without the conditions that favor

TCDD formation.[14][15]
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Fig 2: Synthesis of 2,4,5-T and the TCDD side reaction.

Applications and Historical Context
Agricultural and Forestry Use
From the 1940s to the 1970s, 2,4,5-T was a widely used herbicide for controlling broadleaf and

woody weeds in various settings:

Agriculture: Selective control of weeds in cereal crops and rice.[11]
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Forestry: Management of underbrush and unwanted hardwoods, particularly in conifer

forests.[6][7][11]

Infrastructure: Clearing vegetation along railways, power lines, and roadsides.[4][5]

Military Use: Agent Orange
The most notorious application of 2,4,5-T was its use by the U.S. military as a chemical

defoliant during the Vietnam War (1962-1971).[9] It was a primary component of the "Rainbow

Herbicides," so-named for the colored stripes on their storage drums.[16][17]

Agent Orange: The most widely used formulation, Agent Orange was an equal mixture of the

ester forms of 2,4,5-T and 2,4-D (2,4-dichlorophenoxyacetic acid).[1][9][10]

Agent Pink and Agent Green: Other formulations that also contained 2,4,5-T, sometimes in

higher concentrations.[1]

The objective of Operation Ranch Hand was to strip away forest canopy and destroy crops to

deny cover and food sources to opposing forces.[10] However, the 2,4,5-T procured for military

use was heavily contaminated with TCDD, leading to devastating long-term health effects for

both military personnel and the Vietnamese population.[8][9][17]

Regulatory Phase-Out
Growing concerns over the toxicity of the TCDD contaminant led to a global regulatory

crackdown. In 1970, the U.S. Department of Agriculture suspended the use of 2,4,5-T on food

crops.[1] By 1985, the U.S. Environmental Protection Agency (EPA) had terminated all

remaining uses in the United States.[1][5] Many other countries followed suit, and its

international trade is now restricted by the Rotterdam Convention.[1]

Toxicology and Safety Profile
The toxicology of commercial 2,4,5-T is a dual profile: the toxicity of the herbicide itself and the

far more severe toxicity of its TCDD contaminant.

Toxicity of 2,4,5-T
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2,4,5-T itself is considered moderately toxic. High-dose occupational or intentional exposures

have resulted in symptoms such as weakness, headache, nausea, abdominal pain, myotonia,

and potential renal and hepatic injury.[1] Once absorbed, it is largely eliminated unchanged in

the urine with a half-life of about 19 hours.[11]

Toxicity of TCDD Contaminant
TCDD is one of the most potent synthetic toxicants known.[18] It is a persistent organic

pollutant and is classified as a human carcinogen.[1][10] The health effects associated with

Agent Orange exposure are primarily attributed to TCDD.[4]

Chloracne: A severe and persistent acne-like skin condition that is a hallmark sign of

significant dioxin exposure.[4][8]

Carcinogenicity: TCDD is linked to various cancers, including soft-tissue sarcoma, non-

Hodgkin's lymphoma, and chronic lymphocytic leukemia.[7][17]

Reproductive and Developmental Effects: Exposure has been associated with birth defects

and developmental problems in offspring.[9][17][19]

Other Conditions: TCDD exposure is also linked to diabetes, heart disease, and porphyria

cutanea tarda.[8][9]

The International Agency for Research on Cancer (IARC) classifies the chlorophenoxyacetic

acid group of chemicals as possibly carcinogenic to humans.[1]

Environmental Fate and Ecological Impact
The environmental behavior of 2,4,5-T is characterized by moderate persistence.

In Soil: It is moderately mobile in soils and is primarily degraded by microbial action.[11][20]

The half-life in soil is typically around 21-24 days.[11]

On Vegetation: Residues on plant surfaces degrade through metabolism and weathering,

with a half-life on grass reported as 8-17 days.[11] One study showed a 90% decline in

residues on forest vegetation within one month of application.[21]
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In Water: 2,4,5-T that enters water systems does not persist long, as it is either absorbed by

sediment or degraded.[11] Direct photolysis can also contribute to its breakdown in aquatic

environments.[2]

The long-term ecological impact is significantly worsened by the presence of TCDD, which is

far more persistent and prone to bioaccumulation than 2,4,5-T itself.[11][19]

Analytical Methodologies
The detection of 2,4,5-T in environmental and biological samples is critical for exposure

assessment and residue monitoring. High-performance liquid chromatography coupled with

tandem mass spectrometry (LC-MS/MS) is a highly sensitive and specific method for its

quantification.[22][23] Gas chromatography with electron-capture detection (GC-ECD) is

another established technique, often used after a derivatization step.[24]

Example Protocol: 2,4,5-T Analysis in Water by LC-
MS/MS
This protocol is a generalized workflow based on established principles for analyzing acidic

herbicides.

Sample Preparation:

Collect a water sample (e.g., 500 mL).

Acidify the sample to a pH of ~2.5-3.0 to ensure 2,4,5-T is in its non-ionized form, which

enhances extraction efficiency.

If suspended solids are present, filter the sample through a 0.45 µm filter.

Solid-Phase Extraction (SPE) - Trace Enrichment:

Condition an appropriate SPE cartridge (e.g., a polymeric reversed-phase sorbent) with

methanol followed by acidified water.

Load the acidified water sample onto the cartridge. The 2,4,5-T will be retained on the

sorbent while salts and polar impurities pass through.
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Wash the cartridge with a weak organic solvent/water mixture to remove remaining

interferences.

Elute the 2,4,5-T from the cartridge using a small volume of a strong organic solvent like

acetonitrile or methanol.

Concentration and Reconstitution:

Evaporate the eluate to dryness under a gentle stream of nitrogen.

Reconstitute the residue in a small, precise volume of the initial mobile phase (e.g., 1 mL)

for LC-MS/MS analysis.

LC-MS/MS Analysis:

Chromatography: Inject the reconstituted sample onto a C18 reversed-phase HPLC

column. Use a gradient elution with a mobile phase consisting of acidified water and an

organic solvent (e.g., acetonitrile) to separate 2,4,5-T from other compounds.

Mass Spectrometry: Detect and quantify the analyte using a triple quadrupole mass

spectrometer operating in negative ionization mode. Monitor specific precursor-to-product

ion transitions (Multiple Reaction Monitoring - MRM) for unambiguous identification and

quantification.
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Fig 3: General workflow for the analysis of 2,4,5-T in water.

Conclusion
(2,4,5-Trichlorophenoxy)acetic acid stands as a powerful case study in chemical science,

balancing high efficacy with profound, unintended consequences. As a synthetic auxin, its

mode of action was highly effective for selective weed control, benefiting agriculture and

forestry for decades. However, the inherent risk of forming the potent toxicant TCDD during its

manufacture defined its legacy. The use of contaminated 2,4,5-T in Agent Orange created a

public health and environmental crisis that led to its eventual prohibition and continues to be

the subject of research and public discourse. For researchers and drug development
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professionals, the story of 2,4,5-T serves as a critical lesson in the importance of process

chemistry, impurity profiling, and long-term toxicological assessment.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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